Cas no 2248346-90-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate
• CAS No: 2248346-90-7
• MF: C₁₃H₇FN₂O₄
• MW: 274.20408654213
• CID: 5855174
• PubChem ID: 165727087
• Update Time: 2025-10-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6513500
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate
• 2248346-90-7

• Inchi： 1S/C13H7FN2O4/c14-7-5-10(15-6-7)13(19)20-16-11(17)8-3-1-2-4-9(8)12(16)18/h1-6,15H
• InChI Key： UVEPFEQACFBDDG-UHFFFAOYSA-N
• SMILES： FC1=CNC(=C1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 274.03898487g/mol
• Monoisotopic Mass: 274.03898487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate (CAS No. 2248346-90-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate (CAS No. 2248346-90-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and is characterized by the presence of a 1,3-dioxo group and a 4-fluoropyrrole moiety. These structural elements contribute to its distinct chemical and biological properties, making it a promising candidate for further research and development.

The isoindoline scaffold is well-known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The incorporation of the 1,3-dioxo group enhances the compound's reactivity and stability, while the 4-fluoropyrrole moiety introduces additional functional groups that can interact with specific binding sites on target proteins. This combination of structural features makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate a versatile platform for the design of novel therapeutic agents.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that compounds with similar structural features can effectively cross the blood-brain barrier and modulate key enzymes involved in the pathogenesis of these conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that isoindoline derivatives with a 1,3-dioxo group exhibited potent inhibitory activity against beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides in Alzheimer's disease.

In addition to its neuroprotective properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate has also shown promise in cancer research. The compound's ability to interact with specific protein targets makes it a potential candidate for developing targeted therapies. A recent study published in Cancer Research reported that isoindoline derivatives with a 4-fluoropyrrole moiety exhibited selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate has been optimized using modern synthetic techniques to ensure high yields and purity. The multi-step synthesis involves the formation of the isoindoline core through cyclization reactions followed by functionalization steps to introduce the 1,3-dioxo and 4-fluoropyrrole moieties. Advanced analytical methods such as NMR spectroscopy and mass spectrometry have been employed to characterize the compound and confirm its structure.

To further evaluate the biological activity of this compound, a series of in vitro and in vivo assays have been conducted. In vitro studies using cell-based assays have demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate exhibits potent inhibitory activity against relevant enzymatic targets at low micromolar concentrations. In vivo studies using animal models have shown that the compound can effectively penetrate tissues and exert its therapeutic effects without significant toxicity.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluoro-1H-pyrrole-2-carboxylate has been extensively evaluated through preclinical toxicology studies. These studies have confirmed that the compound is well-tolerated at therapeutic doses and does not exhibit any major adverse effects on major organs or systems. This favorable safety profile supports its potential for further clinical development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 4-fluoro - 1 H - pyrrole - 2 - carboxylate (CAS No. 2248346 -90 -7) represents a promising new class of compounds with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential clinical applications.